Cas no 74793-35-4 ([(2S,3S)-1,4-Diacetyloxy-3-benzoyloxybutan-2-yl] benzoate)

[(2S,3S)-1,4-Diacetyloxy-3-benzoyloxybutan-2-yl] benzoate structure
74793-35-4 structure
Product Name:[(2S,3S)-1,4-Diacetyloxy-3-benzoyloxybutan-2-yl] benzoate
CAS No:74793-35-4
MF:C22H22O8
MW:414.405287265778
CID:2674157
Update Time:2023-08-07

[(2S,3S)-1,4-Diacetyloxy-3-benzoyloxybutan-2-yl] benzoate Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-1,2,3,4-Butanetetrol 1,4-diacetate 2,3-dibenzoate
    • [(2S,3S)-1,4-Diacetyloxy-3-benzoyloxybutan-2-yl] benzoate
    • Inchi: 1S/C22H22O8/c1-15(23)27-13-19(29-21(25)17-9-5-3-6-10-17)20(14-28-16(2)24)30-22(26)18-11-7-4-8-12-18/h3-12,19-20H,13-14H2,1-2H3/t19-,20-/m0/s1
    • InChI Key: PAUMWSJQGRCQFY-PMACEKPBSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)[C@@H](COC(C)=O)[C@H](COC(C)=O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 13
  • Complexity: 538
  • Topological Polar Surface Area: 105
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